Cas no 134722-09-1 (methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride)

• Product name: methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride
• CAS No: 134722-09-1
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD08456676
• CID: 3157837
• PubChem ID: 24213780

methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-(p-tolyl)acetate hydrochloride
• C77613
• METHYL 2-AMINO-2-(P-TOLYL)ACETATE HCL
• methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride
• methyl amino(4-methylphenyl)acetate hydrochloride
• MFCD08456676
• BB-0803
• EN300-96629
• methyl2-amino-2-(p-tolyl)acetatehydrochloride
• SCHEMBL4599068
• methyl 2-amino-2-(4-methylphenyl)acetate;hydrochloride
• F2147-0637
• 134722-09-1
• FPOOPAKVFDSBMQ-UHFFFAOYSA-N
• AKOS005071946
• CS-0139280
• methyl 2-amino-2-(4-methylphenyl)acetate HCl

• MDL： MFCD08456676
• Inchi： 1S/C10H13NO2.ClH/c1-7-3-5-8(6-4-7)9(11)10(12)13-2;/h3-6,9H,11H2,1-2H3;1H
• InChI Key： FPOOPAKVFDSBMQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride

Comprehensive Overview of Methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride (CAS No. 134722-09-1)

Methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride (CAS No. 134722-09-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a methyl ester derivative, plays a critical role in the development of bioactive molecules due to its unique structural features. The presence of both an amino group and an ester moiety makes it a versatile intermediate for constructing complex molecular architectures. Researchers and industry professionals frequently search for terms like "synthesis of methyl 2-amino-2-(4-methylphenyl)acetate" or "applications of CAS 134722-09-1", highlighting its significance in modern chemistry.

The compound's molecular structure, characterized by a 4-methylphenyl group and a hydrochloride salt form, enhances its solubility and stability, making it suitable for various experimental conditions. Recent trends in organic chemistry emphasize the importance of chiral building blocks, and this compound fits perfectly into this category. Its applications extend to asymmetric synthesis, where it serves as a precursor for pharmaceutical intermediates. Searches related to "chiral auxiliaries in drug development" or "ester derivatives in medicinal chemistry" often lead to discussions involving this compound.

In the context of green chemistry, methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride has garnered attention due to its potential for sustainable synthesis routes. With growing interest in eco-friendly chemical processes, researchers are exploring catalytic methods to produce this compound with minimal waste. Keywords such as "green synthesis of CAS 134722-09-1" or "sustainable pharmaceutical intermediates" reflect this shift in focus. Additionally, its role in peptide mimetics and small molecule therapeutics aligns with the rising demand for innovative drug candidates.

The compound's physicochemical properties, including its melting point, solubility profile, and spectroscopic data, are well-documented, aiding in its identification and quality control. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this material. Queries like "analytical methods for methyl 2-amino-2-(4-methylphenyl)acetate" or "CAS 134722-09-1 purity standards" are frequently encountered in academic and industrial settings.

From a commercial perspective, methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride is available through specialized chemical suppliers catering to research and development needs. Its pricing and availability often depend on factors such as batch size and purity grade. Professionals searching for "bulk suppliers of CAS 134722-09-1" or "cost-effective chiral intermediates" will find this compound listed in major chemical catalogs. The demand for high-purity grades underscores its importance in GMP-compliant manufacturing.

Looking ahead, the compound's relevance is expected to grow, particularly in areas like personalized medicine and bioconjugation. As the pharmaceutical industry continues to explore targeted therapies, intermediates like methyl 2-amino-2-(4-methylphenyl)acetate hydrochloride will remain indispensable. Searches combining "future trends in amino acid derivatives" or "CAS 134722-09-1 in drug discovery" highlight its enduring value. This compound exemplifies the intersection of traditional organic synthesis and cutting-edge research, making it a topic of ongoing interest.